Cas no 155697-64-6 (ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate)

155697-64-6 structure
Product name:ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate
ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 155697-64-6
- ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate
- SCHEMBL4893267
- KKVSEFNKUVENSF-UHFFFAOYSA-N
- DTXSID60740071
-
- Inchi: InChI=1S/C18H16N2O4/c1-3-24-18(21)17-16(12-7-5-4-6-8-12)14-11-13(20(22)23)9-10-15(14)19(17)2/h4-11H,3H2,1-2H3
- InChI Key: KKVSEFNKUVENSF-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 324.11100700Da
- Monoisotopic Mass: 324.11100700Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.1Ų
- XLogP3: 4
ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate Related Literature
-
A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
-
Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
-
Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
-
Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
-
Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
155697-64-6 (ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate) Related Products
- 1436072-21-7(2-Cyclopropyl-4-methyl-N-[1-(4-methyl-2-thiazolyl)ethyl]-6-(methylthio)-5-pyrimidinecarboxamide)
- 1804799-56-1(Methyl 4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate)
- 1023528-16-6(4-(4-chloro-3-methylphenyl)-N-pyridin-4-yl-1,3-thiazol-2-amine)
- 863501-38-6(9-(4-chlorophenyl)-2-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)
- 1261437-06-2(2-Amino-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol)
- 2138001-76-8(2,2-Dimethylbutane-1-sulfinamide)
- 2455508-19-5(Glyoxalase I inhibitor 6)
- 2096331-93-8(4-(Cyclopentyloxy)-3,5-difluorophenylboronic acid)
- 1024-57-3(cis-Heptachlor Epoxide)
- 2171657-98-8(3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidooxolane-3-carboxylic acid)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk